Cas no 1805421-74-2 (5-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1805421-74-2
• MF: C₈H₇ClF₂N₂O
• MW: 220.603787660599
• CID: 4873693
• Update Time: 2025-10-29

5-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H7ClF2N2O/c9-7-5(3-14)13-2-4(1-12)6(7)8(10)11/h2-3,8H,1,12H2
• InChI Key： BTULGTAADAMUHL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N=CC(CN)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 0.8
• Topological Polar Surface Area: 56

Additional information on 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde

Research Brief on 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde (CAS: 1805421-74-2)

This research brief provides an overview of the latest advancements in the study of 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde (CAS: 1805421-74-2), a compound of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features and potential applications in drug discovery and development have spurred extensive investigation. This brief synthesizes recent findings, highlighting key methodologies, results, and implications for future research.

The compound 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde is a pyridine derivative characterized by its aminomethyl, chloro, and difluoromethyl substituents. These functional groups contribute to its reactivity and potential as a building block for more complex molecules. Recent studies have focused on its synthesis, characterization, and applications in medicinal chemistry, particularly in the design of enzyme inhibitors and bioactive molecules.

One of the primary research objectives has been to optimize the synthetic route for 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde. A study published in 2023 demonstrated a high-yield, scalable synthesis using a multi-step approach involving halogenation, difluoromethylation, and reductive amination. The optimized protocol achieved a yield of 78%, with high purity confirmed by HPLC and NMR spectroscopy. This advancement is critical for enabling further pharmacological studies and large-scale production.

In terms of biological activity, preliminary in vitro studies have shown that 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde exhibits inhibitory effects against certain kinases involved in inflammatory pathways. Specifically, it demonstrated IC50 values in the low micromolar range against JAK3 and SYK kinases, suggesting potential applications in autoimmune and inflammatory diseases. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's role as an intermediate in the synthesis of more complex pharmacophores. Researchers have successfully incorporated it into the structure of novel EGFR inhibitors, where the difluoromethyl group enhances binding affinity and metabolic stability. This application underscores the versatility of 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde in drug design and its potential to contribute to the development of next-generation therapeutics.

Despite these promising findings, challenges remain. The compound's stability under physiological conditions and its potential toxicity profiles are areas requiring further investigation. Recent computational studies have predicted favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, but experimental validation is necessary to confirm these predictions. Additionally, the development of derivatives with improved selectivity and potency is an ongoing focus of research.

In conclusion, 5-(Aminomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-carboxaldehyde (CAS: 1805421-74-2) represents a valuable scaffold in medicinal chemistry with demonstrated potential in kinase inhibition and drug intermediate applications. Continued research efforts are expected to further elucidate its pharmacological properties and expand its utility in therapeutic development. Future studies should prioritize in vivo validation, derivative synthesis, and comprehensive toxicity assessments to fully realize its potential.